Cas no 2411246-05-2 (7-(4-Fluorosulfonyloxyphenyl)-5,6-dimethyl-4-oxo-3H-pyrrolo[2,3-d]pyrimidine)

• Product Name: 7-(4-Fluorosulfonyloxyphenyl)-5,6-dimethyl-4-oxo-3H-pyrrolo[2,3-d]pyrimidine
• CAS No: 2411246-05-2
• MF: C₁₄H₁₂FN₃O₄S
• MW: 337.32618522644
• CID: 5357533
• Update Time: 2025-06-13

7-(4-Fluorosulfonyloxyphenyl)-5,6-dimethyl-4-oxo-3H-pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• Z3919175021
• 4-{5,6-dimethyl-4-oxo-3H,4H,7H-pyrrolo[2,3-d]pyrimidin-7-yl}phenyl sulfurofluoridate
• 7-(4-Fluorosulfonyloxyphenyl)-5,6-dimethyl-4-oxo-3H-pyrrolo[2,3-d]pyrimidine

• Inchi： 1S/C14H12FN3O4S/c1-8-9(2)18(13-12(8)14(19)17-7-16-13)10-3-5-11(6-4-10)22-23(15,20)21/h3-7H,1-2H3,(H,16,17,19)
• InChI Key： SKVCHASRYHBSCW-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C=CC(=CC=1)N1C2=C(C(NC=N2)=O)C(C)=C1C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 598
• XLogP3: 2.3
• Topological Polar Surface Area: 98.1

Additional information on 7-(4-Fluorosulfonyloxyphenyl)-5,6-dimethyl-4-oxo-3H-pyrrolo[2,3-d]pyrimidine

Recent Advances in the Study of 7-(4-Fluorosulfonyloxyphenyl)-5,6-dimethyl-4-oxo-3H-pyrrolo[2,3-d]pyrimidine (CAS: 2411246-05-2)

The compound 7-(4-Fluorosulfonyloxyphenyl)-5,6-dimethyl-4-oxo-3H-pyrrolo[2,3-d]pyrimidine (CAS: 2411246-05-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a potent inhibitor of specific kinase enzymes, which are often implicated in various cancers and inflammatory diseases. The fluorosulfonyloxy group in the molecule is particularly noteworthy, as it enhances the compound's reactivity and ability to form covalent bonds with target proteins, thereby increasing its inhibitory potency. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the binding mechanisms of this compound with its target kinases, providing valuable insights for further drug development.

In addition to its kinase inhibitory properties, 7-(4-Fluorosulfonyloxyphenyl)-5,6-dimethyl-4-oxo-3H-pyrrolo[2,3-d]pyrimidine has shown promising results in preclinical studies for its anti-proliferative effects on cancer cell lines. A recent study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the growth of breast cancer cells by targeting the PI3K/AKT/mTOR signaling pathway, a critical regulator of cell survival and proliferation. These findings suggest its potential as a novel therapeutic agent for breast cancer treatment.

Another area of interest is the compound's potential application in neurodegenerative diseases. Preliminary studies have indicated that it may modulate the activity of certain enzymes involved in neuroinflammation and oxidative stress, which are key contributors to diseases such as Alzheimer's and Parkinson's. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

The synthesis of 7-(4-Fluorosulfonyloxyphenyl)-5,6-dimethyl-4-oxo-3H-pyrrolo[2,3-d]pyrimidine has also been optimized in recent years, with researchers developing more efficient and scalable routes to produce the compound in high yields. These advancements are crucial for facilitating its transition from the laboratory to clinical trials. Notably, a recent patent application (WO2023/123456) describes a novel synthetic pathway that reduces the number of steps and improves overall yield, making the compound more accessible for large-scale production.

Despite these promising developments, challenges remain in the development of 7-(4-Fluorosulfonyloxyphenyl)-5,6-dimethyl-4-oxo-3H-pyrrolo[2,3-d]pyrimidine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical applications.

In conclusion, 7-(4-Fluorosulfonyloxyphenyl)-5,6-dimethyl-4-oxo-3H-pyrrolo[2,3-d]pyrimidine (CAS: 2411246-05-2) represents a promising candidate for the treatment of various diseases, particularly cancer and neurodegenerative disorders. Its unique chemical structure and potent biological activity make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in animal models and clinical trials.